N-[2-(1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-(3-fluorophenyl)ethanediamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-(3-fluorophenyl)oxamide
• InChI: InChI=1S/C27H27FN4O4/c28-20-5-4-6-21(16-20)30-27(34)26(33)29-17-23(19-9-10-24-25(15-19)36-18-35-24)32-13-11-31(12-14-32)22-7-2-1-3-8-22/h1-10,15-16,23H,11-14,17-18H2,(H,29,33)(H,30,34)
• InChI Key: GOPBLZBXTAQCOT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C(=O)NC3=CC(=CC=C3)F)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C27H27FN4O4
• Molecular Weight: 490.5 g/mol

Description

N-[2-(1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N'-(3-fluorophenyl)ethanediamide is a useful research compound. Its molecular formula is C27H27FN4O4 and its molecular weight is 490.535. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

Compounds containing elements of the specified chemical structure have been synthesized using microwave-assisted techniques. These compounds have been investigated for their antimicrobial, antilipase, and antiurease activities, revealing potential applications in developing new antimicrobial agents and understanding enzyme inhibition mechanisms. The study by Başoğlu et al. (2013) illustrates the relevance of such compounds in medicinal chemistry research, focusing on their biological activity against various microorganisms and enzymes (Başoğlu et al., 2013).

Antimicrobial and Antifungal Activity

Research on derivatives structurally related to the compound has shown significant antimicrobial and antifungal activities. For instance, Pejchal et al. (2015) synthesized novel compounds evaluated against a variety of bacterial and fungal strains, demonstrating the potential of such molecules in developing new antimicrobial and antifungal therapies (Pejchal et al., 2015).

Anticancer Agents

The synthesis of new benzothiazole acylhydrazones and their investigation for anticancer activity highlight another area of research application. These compounds, related to the specified chemical structure, have been evaluated for their cytotoxic activity against various cancer cell lines, demonstrating the potential for developing new anticancer therapies (Osmaniye et al., 2018).

Mechanism of Action

Target of action

Compounds with a benzodioxol moiety have been found to exhibit activity against various cancer cell lines . The specific targets can vary widely depending on the exact structure of the compound and its functional groups.

Mode of action

The mode of action would depend on the specific targets of the compound. For instance, some compounds with a benzodioxol moiety have been found to cause cell cycle arrest and induce apoptosis in cancer cells .